Cas no 864918-58-1 (N-(3-chloro-4-methylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)
N-(3-chloro-4-methylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-chloro-4-methylphenyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
- Acetamide, N-(3-chloro-4-methylphenyl)-2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-
- N-(3-chloro-4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide
- F0698-0292
- AKOS024597788
- N-(3-chloro-4-methylphenyl)-2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
- 864918-58-1
- N-(3-chloro-4-methylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
-
- Inchi: 1S/C18H16ClN3OS2/c1-11-5-3-4-6-14(11)17-21-18(25-22-17)24-10-16(23)20-13-8-7-12(2)15(19)9-13/h3-9H,10H2,1-2H3,(H,20,23)
- InChI Key: JQDZOAPIKNOKIZ-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C)C(Cl)=C1)(=O)CSC1SN=C(C2=CC=CC=C2C)N=1
Computed Properties
- Exact Mass: 389.0423322g/mol
- Monoisotopic Mass: 389.0423322g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 108Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- pka: 12.12±0.70(Predicted)
N-(3-chloro-4-methylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0698-0292-2μmol |
N-(3-chloro-4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide |
864918-58-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0698-0292-5μmol |
N-(3-chloro-4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide |
864918-58-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0698-0292-10μmol |
N-(3-chloro-4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide |
864918-58-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0698-0292-20μmol |
N-(3-chloro-4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide |
864918-58-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0698-0292-1mg |
N-(3-chloro-4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide |
864918-58-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0698-0292-2mg |
N-(3-chloro-4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide |
864918-58-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0698-0292-3mg |
N-(3-chloro-4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide |
864918-58-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0698-0292-4mg |
N-(3-chloro-4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide |
864918-58-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0698-0292-5mg |
N-(3-chloro-4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide |
864918-58-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0698-0292-10mg |
N-(3-chloro-4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide |
864918-58-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(3-chloro-4-methylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on N-(3-chloro-4-methylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
Introduction to N-(3-chloro-4-methylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide and Its Applications in Modern Chemical Biology
N-(3-chloro-4-methylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864918-58-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of thiadiazole derivatives, which are known for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties.
The molecular structure of N-(3-chloro-4-methylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a chloro substituent at the 3-position of the phenyl ring and a methyl group at the 4-position enhances its interaction with biological targets. Additionally, the thiadiazole core and the sulfanyl group at the 5-position of the thiadiazole ring play a crucial role in modulating its biological activity.
In recent years, there has been a growing interest in thiadiazole derivatives as potential therapeutic agents. These compounds have been extensively studied for their ability to inhibit various enzymes and receptors involved in pathological processes. For instance, studies have shown that certain thiadiazole derivatives can modulate kinase activity, which is relevant in the development of treatments for cancers and inflammatory diseases.
The synthesis of N-(3-chloro-4-methylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro and methyl substituents on the phenyl ring is typically achieved through electrophilic aromatic substitution reactions. The subsequent formation of the thiadiazole ring involves cyclization reactions under controlled temperature and pH conditions. The final step involves the introduction of the sulfanyl group, which is often achieved through nucleophilic substitution reactions.
One of the most compelling aspects of this compound is its potential application in drug discovery. The structural features of N-(3-chloro-4-methylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide make it a promising candidate for further investigation as a lead compound in the development of new drugs. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors that are implicated in diseases such as cancer and neurodegenerative disorders.
Recent studies have highlighted the importance of thiadiazole derivatives in modulating inflammatory pathways. For example, a study published in the Journal of Medicinal Chemistry demonstrated that certain thiadiazole derivatives can inhibit the activity of lipoxygenase enzymes, which are key players in inflammation. The compound N-(3-chloro-4-methylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide has shown similar inhibitory effects in preliminary experiments, suggesting its potential as an anti-inflammatory agent.
The sulfanyl group in the structure of this compound is particularly noteworthy as it can participate in hydrogen bonding interactions with biological targets. This feature enhances its binding affinity and selectivity towards specific receptors or enzymes. Additionally, the presence of both chloro and methyl substituents on the phenyl ring allows for fine-tuning of its pharmacokinetic properties, including solubility and metabolic stability.
In conclusion, N-(3-chloro-4-methylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ysulfanyl}acetamide (CAS No. 864918-58-1) is a structurally complex and biologically relevant compound with significant potential in drug discovery. Its unique combination of functional groups makes it a promising lead for further development as a therapeutic agent. Ongoing research continues to uncover new applications for this compound and related derivatives in treating various diseases.
864918-58-1 (N-(3-chloro-4-methylphenyl)-2-{3-(2-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)